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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonic acid

Cat. No.: B151769

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-chlorobenzenesulfonic acid, a
versatile chemical compound with significant applications in various scientific and industrial
fields, including pharmaceutical development. This document details its chemical and physical
properties, experimental protocols for its synthesis, and its primary applications.

Core Chemical Information

4-Chlorobenzenesulfonic acid (CBSA) is an organosulfur compound, specifically an aromatic
sulfonic acid.[1] It is characterized by a benzene ring substituted with a sulfonic acid group (-
SOsH) and a chlorine atom at the para position.[2] This structure imparts strong acidic
properties and makes it a valuable intermediate in organic synthesis.[1][2]

Molecular Formula: CeHsCIOsS[1][3][4][5]

Molecular Weight: 192.62 g/mol [1][3][4][6][7]

Physicochemical Properties

4-Chlorobenzenesulfonic acid is typically a white to off-white or grayish crystalline solid at
room temperature.[1][2] It is known to be stable under normal conditions but can be
hygroscopic.[1] Its high solubility in water is a key characteristic, stemming from the polar
sulfonic acid group which can form hydrogen bonds.[1][6]
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Property Value References

CAS Number 98-66-8 [L1[3][41[5]

White to off-white/greyish
Appearance _ _ [1][2]
crystalline solid

] ] 67 °C (for hydrated form); also
Melting Point [819]
reported as 102 °C

Boiling Point 149 °C at 22 mmHg [21[71191[10]
- Highly soluble, forms a clear
Water Solubility _ [1][6]
solution
pKa -0.83 + 0.50 (Predicted) [2][9]
Density ~1.65 g/cm?3 [6]

Stable under ambient
Stability conditions; incompatible with [1][2][10]

strong oxidizing agents.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4-
chlorobenzenesulfonic acid. Key spectral information is summarized below.
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Spectrum Type Key Features | Peaks References

Signals typically observed
H NMR around 7.5-7.8 ppm,
corresponding to the aromatic

protons.

Aromatic carbon signals are
13C NMR expected in the typical range

for substituted benzene rings.

Molecular ion peak
Mass Spec (MS) corresponding to its molecular [41[5]

weight.

Characteristic peaks for S=0,
Infrared (IR) C-S, and aromatic C-H and [415]
C=C bonds.

Experimental Protocols: Synthesis

The most common method for synthesizing 4-chlorobenzenesulfonic acid is through the
electrophilic aromatic substitution of chlorobenzene.[1] This process, known as sulfonation,
typically involves reacting chlorobenzene with concentrated sulfuric acid or fuming sulfuric acid
(oleum).

Sulfonation of Chlorobenzene

This protocol details a common laboratory-scale synthesis of 4-chlorobenzenesulfonic acid.
Materials:

Chlorobenzene

98% Concentrated Sulfuric Acid

10% Fuming Sulfuric Acid (Oleum)

Sodium Chloride (for salting out)
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e Deionized Water

e Ice

Equipment:

» Reaction flask with a stirrer

e Heating mantle

o Condenser

e Dropping funnel

» Beakers

e Buchner funnel and filter paper
Procedure:

o Reaction Setup: In a reaction flask equipped with a stirrer and condenser, add a mixture of
98% concentrated sulfuric acid and 10% fuming sulfuric acid. Stir the mixture for
approximately 15 minutes to ensure homogeneity.

» Addition of Chlorobenzene: Gradually add dry chlorobenzene to the stirred acid mixture
through a dropping funnel.

e Heating: Heat the reaction mixture to 95-100°C and maintain this temperature with
continuous stirring for about 5 hours. The progress of the reaction can be monitored by
checking for the complete solubility of a sample of the reaction mixture in water.

o Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature.

» Precipitation: The product can be isolated as its sodium salt. Cautiously pour the cooled
reaction mixture into a beaker containing a saturated solution of sodium chloride. This will
cause the sodium salt of 4-chlorobenzenesulfonic acid to precipitate.
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« Filtration and Washing: Collect the precipitated sodium 4-chlorobenzenesulfonate by vacuum
filtration. Wash the crystals with a cold, saturated sodium chloride solution to remove excess

acid and other impurities.

o Conversion to Free Acid (Optional): To obtain the free sulfonic acid, the sodium salt can be
dissolved in a minimal amount of hot water and then acidified with concentrated hydrochloric

acid. Upon cooling, 4-chlorobenzenesulfonic acid will crystallize out.

e Drying: Dry the final product (either the sodium salt or the free acid) in a desiccator or a

vacuum oven at a low temperature.
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Synthesis Workflow: Sulfonation of Chlorobenzene

Reactants
Chlorobenzene Conc. H2SOa4 / Oleum
PI’OCE&S
1. Mix Acids
\ 4 i

2. Add Chlorobenzene

:

3. Heat at 95-100°C for 5h

Work-up tilsolation

4. Cool to Room Temp

:

5. Precipitate with NaCl Solution

:

6. Filter and Wash

:

7. Acidify to get Free Acid (Optional)

:

8. Dry Product |-

Final Product:
4-Chlorobenzenesulfonic Acid
(or its Sodium Salt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-chlorobenzenesulfonic acid.
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Applications in Research and Drug Development

4-Chlorobenzenesulfonic acid is a key building block in the synthesis of a wide range of

organic molecules. Its reactivity, stemming from the sulfonic acid group and the chlorine-

substituted benzene ring, makes it highly versatile.

Key Application Areas

Pharmaceuticals: It serves as an essential intermediate in the manufacturing of various
pharmaceuticals, particularly sulfa drugs, which are a class of antibacterial agents.[1]

Dyes and Pigments: It is widely used in the dye industry as a key intermediate for
synthesizing various colorants.[1]

Agrochemicals: The compound is utilized in the production of certain pesticides, herbicides,
and fungicides.[6]

Surfactants and Detergents: It can be converted into surfactants used in cleaning products.

[1]

Catalysis: Due to its acidic nature, it can act as a catalyst in some organic reactions, such as
esterification.

lon Exchange Resins: It is also used in the preparation of ion exchange resins.[1]

Applications of 4-Chlorobenzenesulfonic Acid

4-Chlorobenzenesulfonic
Acid

Phaymaceuticals Dyes & Pigments Agrochemicals ndustrial Chemistr

Sulfa Drugs Other APIs Azo Dyes Reactive Dyes Pesticides Herbicides Surfactants Acid Catalyst

| lon Exchange Resins
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Caption: Major application areas of 4-chlorobenzenesulfonic acid.

Safety and Handling

4-Chlorobenzenesulfonic acid is a corrosive substance that requires careful handling to avoid
exposure. It can cause severe skin burns and eye damage. Inhalation may lead to chemical
burns in the respiratory tract.

Hazard Information

L Precautionary
Hazard Type GHS Classification References
Statements

o Acute Tox. 4 (H302:
Acute Oral Toxicity ) P270, P301+P312 [7]
Harmful if swallowed)

Skin Corr. 1B/1C
) ) (H314: Causes severe  P260, P280,
Skin Corrosion ) [7]
skin burns and eye P303+P361+P353

damage)

Eye Dam. 1 (H318:

] P280,
Eye Damage Causes serious eye

P305+P351+P338
damage)

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, chemical-resistant gloves, and protective clothing. A respirator may be
necessary if dust is generated.[7]

¢ Ventilation: Use in a well-ventilated area, preferably under a chemical fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like strong oxidizing agents.
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o First Aid (Eyes): Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 First Aid (Skin): Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical aid.

 First Aid (Ingestion): Do NOT induce vomiting. If the victim is conscious and alert, give 2-4
cupfuls of milk or water. Get medical aid immediately.

Conclusion

4-Chlorobenzenesulfonic acid is a cornerstone intermediate in the chemical industry, with a
significant impact on the development of pharmaceuticals, dyes, and agrochemicals. Its
synthesis via sulfonation of chlorobenzene is a well-established process. A thorough
understanding of its properties, synthesis, and handling is essential for researchers and
professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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